![molecular formula C10H18ClN B6220578 4-{bicyclo[1.1.1]pentan-1-yl}piperidine hydrochloride CAS No. 2751614-39-6](/img/no-structure.png)
4-{bicyclo[1.1.1]pentan-1-yl}piperidine hydrochloride
Overview
Description
“4-{bicyclo[1.1.1]pentan-1-yl}piperidine hydrochloride” is a compound that contains a bicyclo[1.1.1]pentane (BCP) unit . BCP is an organic compound and the simplest member of the bicyclic bridged compounds family . It is a hydrocarbon with the formula C5H8 . The molecular structure consists of three rings of four carbon atoms each . BCP is a highly strained molecule . The BCP structure has been used as an unusual bioisostere for a phenyl ring .
Synthesis Analysis
The synthesis of BCP derivatives has been a topic of interest in materials science and drug discovery . A practical general reaction that gives BCPs on mg- to kg-quantities using just light has been reported . Using this strategy, more than 300 functionalized BCPs have been prepared on a (multi)gram scale . This is the most general and practical approach to BCPs .Molecular Structure Analysis
The molecular structure of BCP consists of three rings of four carbon atoms each . It is a highly strained molecule . The BCP structure has been used as an unusual bioisostere for a phenyl ring .Chemical Reactions Analysis
The BCP motif has emerged within drug discovery as a valuable bioisostere for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes . Carbene insertion into the central bond of bicyclo[1.1.0]butanes, and nucleophilic/radical addition across the central bond of [1.1.1]propellanes, have emerged as the two most practical and scalable methods .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{bicyclo[1.1.1]pentan-1-yl}piperidine hydrochloride' involves the reaction of bicyclo[1.1.1]pentane with piperidine followed by hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Bicyclo[1.1.1]pentane", "Piperidine", "Hydrochloric acid" ], "Reaction": [ "Add bicyclo[1.1.1]pentane to a reaction flask", "Add piperidine to the reaction flask and stir for several hours", "Add hydrochloric acid to the reaction mixture to form the hydrochloride salt", "Isolate the product by filtration and wash with cold water", "Dry the product under vacuum to obtain the final compound" ] } | |
| 2751614-39-6 | |
Molecular Formula |
C10H18ClN |
Molecular Weight |
187.71 g/mol |
IUPAC Name |
4-(1-bicyclo[1.1.1]pentanyl)piperidine;hydrochloride |
InChI |
InChI=1S/C10H17N.ClH/c1-3-11-4-2-9(1)10-5-8(6-10)7-10;/h8-9,11H,1-7H2;1H |
InChI Key |
TYAXZHDMUMSFLX-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCCC1C23CC(C2)C3.Cl |
Purity |
95 |
Origin of Product |
United States |
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